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Compound of Interest

Compound Name: 2'-Deoxyguanosine-13C10,15N5

Cat. No.: B12397150

For Immediate Reference: Personal Protective Equipment (PPE), Handling, and Disposal of 2'-
Deoxyguanosine-13C10,15N5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2'-Deoxyguanosine-13C10,15N5. The following

procedural steps ensure safe operational handling and disposal of this isotopically labeled
compound.

Personal Protective Equipment (PPE)

When handling 2'-Deoxyguanosine-13C10,15N5, appropriate personal protective equipment
is mandatory to prevent skin and eye contact, as well as inhalation.[1][2] While this compound
is not radioactive, it should be handled with care as a chemical substance. The recommended
PPE is summarized in the table below.
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Standard/Specificat
PPE Category Item . Purpose
ion
To prevent skin
) Chemical-resistant ASTM D6978 or contact. Double
Hand Protection ) o
gloves equivalent gloving is
recommended.[3][4]
Safety glasses with ANSI Z87.1 or
) ) ) To protect eyes from
Eye Protection side shields or European Standard
splashes or dust.
goggles EN166[1][2]
To protect skin and
Body Protection Laboratory coat Standard lab coat clothing from

contamination.[5]

Recommended if
NIOSH/MSHA or )
handling as a powder

, _ European Standard , To prevent inhalation
Respiratory Protection or if aerosol ]
EN 149 approved o of dust particles.
_ generation is
respirator

possible[2]

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the substance in powdered form.[2]

Safe Handling Practices:

Avoid direct contact with the substance. Do not get in eyes, on skin, or on clothing.[1][2]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.[2]
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Storage:
« Store in a tightly closed container in a dry and well-ventilated place.[1]

 Recommended storage temperature is typically -20°C.[6]

Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[1][2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[1][2]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention
if symptoms occur.[1][2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1][2]

o Spills: For minor spills, wear appropriate PPE, sweep up the material, and place it in a
suitable container for disposal. Avoid generating dust.[7] For major spills, evacuate the area
and follow institutional emergency procedures.[7]

Disposal Plan

As a stable isotope-labeled compound, 2'-Deoxyguanosine-13C10,15N5 is not considered
radioactive waste.[8] Therefore, it should be disposed of as chemical waste in accordance with
local, state, and federal regulations.

» Dispose of the compound and any contaminated materials (e.g., gloves, vials) in a
designated chemical waste container.

o Ensure the waste container is properly labeled.

e Do not dispose of it in the regular trash or down the drain.
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Visual Workflow for Handling 2'-Deoxyguanosine-
13C10,15N5

The following diagram outlines the standard workflow for safely handling this compound from
receipt to disposal.
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Workflow for Handling 2'-Deoxyguanosine-13C10,15N5

Preparation

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (e.g., Fume Hood)

Retrieve Compound from Storage (-20°C)

Perform Experimental Procedures

Cleanup & Disposal

Dispose of Waste in Labeled Chemical Waste Container

Decontaminate Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling 2'-Deoxyguanosine-13C10,15N5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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